Cas no 899953-44-7 (3-(4-cyclohexanecarbonylpiperazin-1-yl)-6-(2-methylpiperidin-1-yl)pyridazine)

• Product Name: 3-(4-cyclohexanecarbonylpiperazin-1-yl)-6-(2-methylpiperidin-1-yl)pyridazine
• CAS No: 899953-44-7
• MF: C₂₁H₃₃N₅O
• MW: 371.519624471664
• CID: 5490099
• PubChem ID: 18584530
• Update Time: 2025-07-13

3-(4-cyclohexanecarbonylpiperazin-1-yl)-6-(2-methylpiperidin-1-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• cyclohexyl-[4-[6-(2-methylpiperidin-1-yl)pyridazin-3-yl]piperazin-1-yl]methanone
• cyclohexyl(4-(6-(2-methylpiperidin-1-yl)pyridazin-3-yl)piperazin-1-yl)methanone
• AKOS024467213
• 3-(4-cyclohexanecarbonylpiperazin-1-yl)-6-(2-methylpiperidin-1-yl)pyridazine
• VU0499162-1
• 899953-44-7
• F2791-0075

• Inchi： 1S/C21H33N5O/c1-17-7-5-6-12-26(17)20-11-10-19(22-23-20)24-13-15-25(16-14-24)21(27)18-8-3-2-4-9-18/h10-11,17-18H,2-9,12-16H2,1H3
• InChI Key： HSDGVIABGRAVRB-UHFFFAOYSA-N
• SMILES： O=C(C1CCCCC1)N1CCN(C2=CC=C(N=N2)N2CCCCC2C)CC1

Computed Properties

• Exact Mass: 371.26851069g/mol
• Monoisotopic Mass: 371.26851069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 52.6Ų

Additional information on 3-(4-cyclohexanecarbonylpiperazin-1-yl)-6-(2-methylpiperidin-1-yl)pyridazine

Research Briefing on 3-(4-cyclohexanecarbonylpiperazin-1-yl)-6-(2-methylpiperidin-1-yl)pyridazine (CAS: 899953-44-7)

The compound 3-(4-cyclohexanecarbonylpiperazin-1-yl)-6-(2-methylpiperidin-1-yl)pyridazine (CAS: 899953-44-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, biological activity, and pharmacological properties.

Recent studies have highlighted the role of this compound as a potent modulator of specific signaling pathways, particularly those involved in inflammatory and oncogenic processes. Structural analysis reveals that the cyclohexanecarbonyl and methylpiperidinyl moieties contribute to its high affinity for target proteins, making it a promising candidate for drug development. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its binding mechanisms.

In vitro and in vivo experiments have demonstrated the compound's efficacy in inhibiting key enzymes such as phosphodiesterases (PDEs) and kinases, which are critical in disease progression. Notably, its selectivity profile minimizes off-target effects, a common challenge in small-molecule therapeutics. Pharmacokinetic studies indicate favorable absorption and distribution properties, though further optimization is needed to enhance metabolic stability.

Ongoing clinical trials are exploring its potential in treating conditions like autoimmune disorders and certain cancers. Preliminary data suggest synergistic effects when combined with existing therapies, opening avenues for combination treatment strategies. However, challenges such as dose-dependent toxicity and formulation stability require rigorous investigation in upcoming phases.

In conclusion, 3-(4-cyclohexanecarbonylpiperazin-1-yl)-6-(2-methylpiperidin-1-yl)pyridazine represents a structurally unique and biologically active scaffold with broad therapeutic implications. Future research should prioritize structure-activity relationship (SAR) studies and translational validation to unlock its full clinical potential.